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Compound of Interest

Compound Name: (4-(Pyridin-3-yl)phenyl)methanol

Cat. No.: B1301836

An In-depth Technical Guide to (4-(Pyridin-3-
yl)phenyl)methanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of (4-(Pyridin-3-yl)phenyl)methanol, a heterocyclic compound of interest in
medicinal chemistry and materials science. This document collates available experimental and
computed data, outlines synthetic approaches, and explores the potential biological relevance
of this molecule.

Core Physical and Chemical Properties

(4-(Pyridin-3-yl)phenyl)methanol, with the chemical formula C12H11NO, is a white solid at
room temperature. Its structure features a central phenyl ring substituted with a hydroxylmethyl
group and a pyridin-3-yl group. This arrangement imparts a degree of polarity and potential for
hydrogen bonding, influencing its physical and chemical characteristics.

Physicochemical Data

A summary of the key physicochemical properties of (4-(Pyridin-3-yl)phenyl)methanol is
presented in Table 1. This includes both experimentally determined and computationally
predicted values to provide a comprehensive profile of the compound.
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Property Value Source
Molecular Formula C12H11NO PubChem[1]
Molecular Weight 185.22 g/mol PubChem[1]
Melting Point 105.5-107.5 °C ChemicalBook[2]
Boiling Point 363.9 £ 30.0 °C (Predicted) ChemicalBook[2]
Density 1.145 + 0.06 g/cm3 (Predicted) = ChemicalBook[2]
XLogP3 1.6 PubChem[1]
Hydrogen Bond Donors 1 PubChem[1]
Hydrogen Bond Acceptors 2 PubChem[1]
Topological Polar Surface Area  33.1 A2 PubChem[1]

Table 1: Physicochemical Properties of (4-(Pyridin-3-yl)phenyl)methanol

Synthesis and Experimental Protocols

The synthesis of (4-(Pyridin-3-yl)phenyl)methanol can be achieved through a multi-step
process, commonly involving a Suzuki-Miyaura cross-coupling reaction followed by the
reduction of a carbonyl group.

Synthetic Strategy Overview

A plausible and widely utilized synthetic route is depicted in the workflow diagram below. This
strategy begins with the coupling of a boronic acid derivative with a halogenated benzene
derivative, followed by the reduction of the resulting aldehyde to the desired alcohol.
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Suzuki-Miyaura Coupling

3-Pyridylboronic Acid 4-Bromobenzaldehyde Pd Catalyst, Base

l

4-(Pyridin-3-yl)benzaldehyde

Carbonyl Reduction

4-(Pyridin-3-yl)benzaldehyde Reducing Agent (e.g., NaBH4)

: :

(4-(Pyridin-3-yl)phenyl)methanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physical and chemical properties of (4-(Pyridin-3-
yl)phenyl)methanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1301836#physical-and-chemical-properties-of-4-
pyridin-3-yl-phenyl-methanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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